Cas no 1552266-11-1 (3-fluoro-4-phenylbutan-1-amine)

• Product Name: 3-fluoro-4-phenylbutan-1-amine
• CAS No: 1552266-11-1
• Molecular Formula: C₁₀H₁₄FN
• Molecular Weight: 167.223266124725
• CID: 5749082
• PubChem ID: 83855306

3-fluoro-4-phenylbutan-1-amine Properties

Names and Identifiers

• 3-Fluoro-4-phenylbutan-1-amine
• D76607
• CS-0106177
• 1552266-11-1
• EN300-1868872
• Benzenebutanamine, γ-fluoro-

• InChIKey： MTQGONMFIPZWPI-UHFFFAOYSA-N
• Inchi： 1S/C10H14FN/c11-10(6-7-12)8-9-4-2-1-3-5-9/h1-5,10H,6-8,12H2
• SMILES： C1(CC(F)CCN)=CC=CC=C1

Computed Properties

• Exact Mass: 167.111027613g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 167.111027613g/mol
• Heavy Atom Count: 12
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 258.7±35.0 °C(Predicted)
• pka: 8.98±0.13(Predicted)
• Density: 1.014±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines